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Abstract

Trichlamide (CAS 70193-21-4) is a salicylamide benzamide fungicide recognized for its
efficacy against a range of soil-borne fungal pathogens. This technical guide provides a
comprehensive overview of Trichlamide, consolidating available research on its chemical and
physical properties, synthesis, mechanism of action, biological activity, and toxicological profile.
The primary mode of action of Trichlamide is the inhibition of ergosterol biosynthesis, a crucial
component of the fungal cell membrane. This document summarizes quantitative data in
structured tables, details experimental methodologies where available, and presents visual
diagrams of relevant biological pathways and experimental workflows to facilitate a deeper
understanding of this compound for research and development purposes.

Chemical and Physical Properties

Trichlamide, with the IUPAC name N-(1-butoxy-2,2,2-trichloroethyl)-2-hydroxybenzamide, is a
chiral molecule that exists as a racemic mixture in its technical grade form.[1] Its chemical
structure features a salicylamide core, which is critical for its biological activity. The key
physicochemical properties of Trichlamide are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C13H16CIsNOs3 [2]

Molecular Weight 340.63 g/mol [2]

CAS Number 70193-21-4 [2]

Melting Point 71-73°C [3]

Boiling Point 457.4 °C at 760 mmHg [3]

Density 1.353 g/cm3 [3]

logP (Octanol-Water Partition

Coefficient) 402590 3]

Water Solubility 6.5 mg/L at 20 °C [4]

Hataclean, NK 483, WL
Synonyms 105305, N-(1-Butoxy-2,2,2- [5]

trichloroethyl)salicylamide

Synthesis

The synthesis of Trichlamide typically involves the reaction of salicylamide with 1-butoxy-
2,2,2-trichloroethyl chloride. This reaction is generally carried out under basic conditions in a
non-aqueous solvent.

General Experimental Protocol: Synthesis of
Trichlamide

While specific patented protocols are not readily available in the public domain, a general
synthetic procedure can be outlined based on established chemical principles for amide
formation:

e Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,
thermometer, and addition funnel is charged with salicylamide and a suitable non-aqueous
solvent (e.g., dichloromethane).
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o Base Addition: A base, such as triethylamine, is added to the mixture to act as a proton
scavenger. The mixture is stirred until the salicylamide is fully dissolved.

» Addition of Alkylating Agent: 1-Butoxy-2,2,2-trichloroethyl chloride is added dropwise to the
reaction mixture via the addition funnel, while maintaining a controlled temperature to
manage the exothermic reaction.

o Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

o Workup: Upon completion, the reaction mixture is typically washed with water and brine to
remove the base and any water-soluble byproducts. The organic layer is then dried over an
anhydrous salt (e.g., sodium sulfate).

 Purification: The crude product is purified, commonly by recrystallization from a suitable
solvent or by column chromatography, to yield pure Trichlamide.

General synthesis workflow for Trichlamide.

Mechanism of Action and Biological Activity

Trichlamide is a broad-spectrum, non-systemic contact fungicide. Its primary mechanism of
action is the inhibition of the ergosterol biosynthesis pathway in fungi. Ergosterol is a vital
component of fungal cell membranes, analogous to cholesterol in animal cells, and is essential
for maintaining membrane integrity, fluidity, and function. By disrupting ergosterol synthesis,
Trichlamide compromises the fungal cell membrane, leading to cell death.

While specific ICso or MIC (Minimum Inhibitory Concentration) values for Trichlamide against a
wide range of fungi are not extensively reported in publicly available literature, research on
related salicylamide derivatives has demonstrated their antifungal potential. For instance,
various N-substituted salicylamides have shown inhibitory activity against Candida species,
with MIC values in the micromolar range.[2]

Ergosterol Biosynthesis Pathway and Inhibition

The ergosterol biosynthesis pathway is a complex multi-step process. Trichlamide is believed
to interfere with one or more enzymatic steps in this pathway. The diagram below illustrates a
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simplified overview of the ergosterol biosynthesis pathway, highlighting the general point of
action for sterol biosynthesis inhibitors.
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Ergosterol Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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